Cas no 847818-70-6 (1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
847818-70-6 structure
Product Name:1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:847818-70-6
MF:C11H19BN2O2
MW:222.091762781143
MDL:MFCD09864188
CID:820363
PubChem ID:11379045
Update Time:2024-10-26

1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-Ethyl-1H-pyrazole-4-boronic acid pinacol ester
    • 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-Ethylpyrazole-4-boronic acid pinacol ester
    • 1H-Pyrazole,1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-Ethyl-1H-pyrazole-4-boronic acid
    • 2-(1-Ethyl-1H-pyrazol-4yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1-Ethyl-1H-pyrazole-4-boronic acid, pinacol ester
    • 1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • UGCRHVPUHAXAAE-UHFFFAOYSA-N
    • 1H-PYRAZOLE, 1-ETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • PubChem22672
    • KSC913E8J
    • 1-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
    • (1-Ethyl-1H-pyrazol-4-yl)boronic acid pinacol ester
    • 2-(1-Ethyl-1H-pyrazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • SY006426
    • 1-Ethyl-4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)-1H-pyrazole
    • CS-W003669
    • BBL104363
    • PB10736
    • STL415199
    • J-504592
    • 847818-70-6
    • 1-Ethylpyrazole-4-boronic acid pinacol ester;1-Ethyl-1H-pyrazole-4-boronic acid, pinacol ester
    • AKOS015902629
    • 1-ethyl-pyrazole-4-boronic acid pinacol ester
    • SCHEMBL790905
    • 1-Ethyl-1H-pyrazole-4-boronic acid pinacol ester, 97%
    • Z1336745110
    • DTXSID80464045
    • 1-ethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • DS-2404
    • E1348
    • EN300-131296
    • MFCD09864188
    • F2147-6884
    • MDL: MFCD09864188
    • Inchi: 1S/C11H19BN2O2/c1-6-14-8-9(7-13-14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3
    • InChI Key: UGCRHVPUHAXAAE-UHFFFAOYSA-N
    • SMILES: N1N(CC)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 222.15400
  • Monoisotopic Mass: 222.1539580 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 222.09
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • Melting Point: 44-49 °C
  • Boiling Point: 322.6°C at 760 mmHg
  • Flash Point: 148.9℃
  • PSA: 36.28000
  • LogP: 1.20220

1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; Kravchenko, Dmitry V.; Zheludeva, Valentina I.; Pershin, Dmitry G., Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  overnight, 60 °C
Reference
Preparation of triazolo[b]pyridine and triazolo[b]pyrazine derivatives as antitumor agents
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  18 h, rt
Reference
Optimization of a series of multi-isoform PI3 kinase inhibitors
Perry, Benjamin; Beevers, Rebekah; Bennett, Gavin; Buckley, George; Crabbe, Tom; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(19), 5299-5302

Production Method 4

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Acetone ;  overnight, rt → reflux
Reference
Development of novel amide-derivatized 2,4-bispyridyl thiophenes as highly potent and selective Dyrk1A inhibitors. Part II: Identification of the cyclopropylamide moiety as a key modification
Darwish, Sarah S. ; Abdel-Halim, Mohammad ; ElHady, Ahmed K. ; Salah, Mohamed; Abadi, Ashraf H. ; et al, European Journal of Medicinal Chemistry, 2018, 158, 270-285

1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Raw materials

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